Cas no 898775-69-4 (4'-Piperidinomethyl-3,4,5-trifluorobenzophenone)

• Product Name: 4'-Piperidinomethyl-3,4,5-trifluorobenzophenone
• CAS No: 898775-69-4
• MF: C₁₉H₁₈F₃NO
• MW: 333.347535610199
• MDL: MFCD03841485
• CID: 1946255
• PubChem ID: 24724319
• Update Time: 2025-07-31

4'-Piperidinomethyl-3,4,5-trifluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4'-PIPERIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• [4-(1-piperidylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• LogP
• [4-(piperidin-1-ylmethyl)phenyl]-(3,4,5-trifluorophenyl)methanone
• 4'-PIPERIDIN-1-YLMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
• AKOS016019813
• DTXSID10642718
• 898775-69-4
• MFCD03841485
• {4-[(Piperidin-1-yl)methyl]phenyl}(3,4,5-trifluorophenyl)methanone
• 4'-Piperidinomethyl-3,4,5-trifluorobenzophenone

• MDL： MFCD03841485
• Inchi： 1S/C19H18F3NO/c20-16-10-15(11-17(21)18(16)22)19(24)14-6-4-13(5-7-14)12-23-8-2-1-3-9-23/h4-7,10-11H,1-3,8-9,12H2
• InChI Key： MSDMSNZMGOZATQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1C=CC(=CC=1)CN1CCCCC1)=O)F)F

Computed Properties

• Exact Mass: 333.13400
• Monoisotopic Mass: 333.13404868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.25870

Additional information on 4'-Piperidinomethyl-3,4,5-trifluorobenzophenone

4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone: A Comprehensive Overview

4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone (CAS No: 898775-69-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a trifluorobenzophenone moiety. The trifluorobenzophenone group is known for its strong electron-withdrawing properties, while the piperidinomethyl substituent introduces a degree of flexibility and potential for hydrogen bonding interactions. These features make this compound a promising candidate for various applications, particularly in drug design and advanced materials development.

Recent studies have highlighted the potential of 4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone as a versatile building block in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity and its potential as a scaffold for developing bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases, suggesting its potential as a lead compound in anticancer drug development.

In addition to its pharmacological applications, 4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone has shown promise in materials science. Its rigid yet flexible structure makes it an ideal candidate for use in self-assembling monolayers and advanced polymer systems. A 2023 paper in *Advanced Materials* reported that this compound can serve as a key component in the synthesis of stimuli-responsive polymers, which have applications in drug delivery systems and smart materials.

The synthesis of 4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone involves a multi-step process that typically begins with the preparation of the trifluorobenzophenone derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the piperidinomethyl group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, the stability and biodegradability of 4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone have been extensively studied. Research indicates that this compound exhibits moderate biodegradation under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and application.

In conclusion, 4'-Piperidinomethyl-3,4,5-Trifluorobenzophenone (CAS No: 898775-69-4) stands out as a versatile and innovative compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a valuable asset in both academic research and industrial development.